Cas no 13924-28-2 ([1,1'-Biphenyl]-4-amine,N-(phenylmethylene)-)

[1,1'-Biphenyl]-4-amine,N-(phenylmethylene)- structure
13924-28-2 structure
Product Name:[1,1'-Biphenyl]-4-amine,N-(phenylmethylene)-
CAS No:13924-28-2
MF:C19H15N
MW:257.329104661942
CID:234246
PubChem ID:292639
Update Time:2025-04-19

[1,1'-Biphenyl]-4-amine,N-(phenylmethylene)- Chemical and Physical Properties

Names and Identifiers

    • [1,1'-Biphenyl]-4-amine,N-(phenylmethylene)-
    • 1-(benzylideneamino)guanidine
    • 2-(phenylmethylene)hydrazinecarboximidamide
    • 4-Benzylidenamino-diphenyl
    • 4-Phenyl-N-benzyliden-anilin
    • AC1L2ORY
    • AG-B-80445
    • benzylideneaminoguanidine
    • benzylidene-biphenyl-4-yl-amine
    • CTK2H0475
    • CTK7D2140
    • HMS2475C08
    • N-Amidino-N'-benzyliden-hydrazin
    • N-Benzyliden-4-phenylanilin
    • N-Benzyliden-4-phenyl-anilin
    • N-benzylidene-4-phenylaniline
    • NCIOpen2_003203
    • N-styrylbenzenamine
    • SureCN914606
    • SureCN914608
    • SCHEMBL5442784
    • n-benzylidene-4-biphenylamine
    • Z203055016
    • AKOS001278919
    • N-[(E)-phenylmethylidene][1,1'-biphenyl]-4-amine
    • SCHEMBL2592404
    • NSC158546
    • NSC-158546
    • N-Benzylidene-[1,1'-biphenyl]-4-amine
    • 13924-28-2
    • AKOS030646669
    • Inchi: 1S/C19H15N/c1-3-7-16(8-4-1)15-20-19-13-11-18(12-14-19)17-9-5-2-6-10-17/h1-15H/b20-15+
    • InChI Key: WXZIDPUAURHXQI-HMMYKYKNSA-N
    • SMILES: N(=C/C1C=CC=CC=1)\C1C=CC(=CC=1)C1C=CC=CC=1

Computed Properties

  • Exact Mass: 257.12055
  • Monoisotopic Mass: 257.120449483g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 3
  • Complexity: 289
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.4
  • Topological Polar Surface Area: 12.4Ų

Experimental Properties

  • PSA: 12.36
  • LogP: 5.10420
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